Cas no 1326894-41-0 (2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one)

• Product Name: 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one
• CAS No: 1326894-41-0
• MF: C₁₅H₁₃FO₃S
• MW: 292.325326681137
• CID: 5158926
• Update Time: 2025-06-15

2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluorophenyl)sulfonyl]-1-(4-methylphenyl)ethanone
• 2-(2-fluorophenyl)sulfonyl-1-(4-methylphenyl)ethanone
• 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one
• STL133480
• 2-((2-Fluorophenyl)sulfonyl)-1-(p-tolyl)ethan-1-one
• Ethanone, 2-[(2-fluorophenyl)sulfonyl]-1-(4-methylphenyl)-

• Inchi： 1S/C15H13FO3S/c1-11-6-8-12(9-7-11)14(17)10-20(18,19)15-5-3-2-4-13(15)16/h2-9H,10H2,1H3
• InChI Key： ZDLGZXBOAQPPEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(CC(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• XLogP3: 3
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one

Introduction to 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one (CAS No. 1326894-41-0)

2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1326894-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fusion of aromatic sulfonyl and ketone functional groups, which endows it with unique chemical properties and potential biological activities. The presence of a fluorine substituent at the para position of the benzenesulfonyl group and a methyl group on the phenyl ring introduces additional complexity, influencing both its reactivity and interaction with biological targets.

The structural motif of 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one positions it as a promising candidate for further exploration in drug discovery. The sulfonyl group is known for its ability to enhance binding affinity through dipole-dipole interactions and hydrogen bonding, while the ketone functionality can serve as a pharmacophore in various biological pathways. The fluorine atom, a common pharmacological moiety, is renowned for its ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. In particular, fluorine substitution at the 2-position of the aromatic ring often enhances metabolic resistance, a critical factor in drug design to prolong half-life and reduce dosing frequency.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one with greater precision. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses, neurodegenerative diseases, and cancer progression. The sulfonyl group interacts favorably with polar residues in protein active sites, while the ketone moiety can engage in Michael addition reactions or act as a hydrogen bond acceptor. These interactions are pivotal for designing molecules with high selectivity and efficacy.

The synthesis of 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one presents an intriguing challenge due to the need for precise functionalization of both aromatic rings. Traditional synthetic routes often involve multi-step sequences, including sulfonylation reactions, Friedel-Crafts acylations, and fluorination techniques. However, modern methodologies have introduced more efficient strategies, such as transition-metal-catalyzed cross-coupling reactions, which can streamline the process and improve yields. These advancements not only enhance scalability but also reduce the environmental impact of pharmaceutical synthesis.

In the realm of medicinal chemistry, the incorporation of fluorinated sulfonyl derivatives has been extensively studied for their potential therapeutic applications. For instance, related compounds have shown promise in preclinical trials as inhibitors of proteases involved in cancer metastasis or as modulators of immune checkpoint receptors. The structural features of 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one align well with these pharmacological profiles, suggesting its utility in developing novel therapeutic agents. Further investigation into its biological activity will be crucial to elucidate its mechanism of action and therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms can predict how 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one will interact with biological targets by analyzing its molecular structure and physicochemical properties. These predictions guide experimental design and help identify lead compounds that require further optimization. Moreover, virtual screening techniques allow researchers to evaluate thousands of compounds rapidly, expediting the drug development process. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

The future prospects for 2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one are promising given its unique structural attributes and potential biological relevance. Ongoing research aims to explore its efficacy in treating neurological disorders by targeting specific neurotransmitter systems or inflammatory pathways. Additionally, modifications to its core structure may enhance its pharmacokinetic properties or reduce off-target effects. As our understanding of disease mechanisms evolves, so too will the applications of this compound in precision medicine.

In conclusion,2-(2-fluorobenzenesulfonyl)-1-(4-methylphenyl)ethan-1-one (CAS No. 1326894-41-0) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its complex architecture and functional groups make it a versatile scaffold for designing novel therapeutics targeting various diseases. With continued research and innovation, this compound holds great promise as a building block for next-generation medications that address unmet medical needs.